Cas no 2229266-99-1 (3-(4-bromo-3-nitrophenoxy)propan-1-amine)

• Product Name: 3-(4-bromo-3-nitrophenoxy)propan-1-amine
• CAS No: 2229266-99-1
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 5923186
• PubChem ID: 165964550
• Update Time: 2025-06-22

3-(4-bromo-3-nitrophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-nitrophenoxy)propan-1-amine
• EN300-1935339
• 2229266-99-1

• Inchi： 1S/C9H11BrN2O3/c10-8-3-2-7(15-5-1-4-11)6-9(8)12(13)14/h2-3,6H,1,4-5,11H2
• InChI Key： IUCNJQWRLXCIES-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])OCCCN

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-(4-bromo-3-nitrophenoxy)propan-1-amine

Introduction to 3-(4-bromo-3-nitrophenoxy)propan-1-amine (CAS No: 2229266-99-1)

3-(4-bromo-3-nitrophenoxy)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229266-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural arrangement of a phenoxy group linked to a propylamine moiety, with both the phenyl ring and propyl chain further functionalized by bromine and nitro substituents respectively, presents a rich framework for synthetic exploration and potential therapeutic applications.

The molecular structure of 3-(4-bromo-3-nitrophenoxy)propan-1-amine encompasses several key functional groups that contribute to its reactivity and biological profile. The presence of the 4-bromo substituent on the aromatic ring introduces a site for electrophilic aromatic substitution reactions, while the 3-nitro group serves as both a strong electron-withdrawing moiety and a potential pharmacophore. The phenoxy group acts as a bridge between the aromatic system and the aliphatic amine chain, which terminates in a primary amine functionality. This combination of features makes the compound an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in designing molecules that incorporate both bromo and nitro substituents due to their ability to modulate biological activity through various mechanisms. The 4-bromo group, in particular, is frequently employed in medicinal chemistry due to its role as a bioisostere for chlorine or fluorine atoms, often enhancing binding affinity to biological targets. Meanwhile, the 3-nitro group can influence metabolic stability, binding interactions, and even redox properties of molecules. Together, these substituents in 3-(4-bromo-3-nitrophenoxy)propan-1-amine may contribute to its potential utility in developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The structural features of 3-(4-bromo-3-nitrophenoxy)propan-1-amine, particularly the aromatic ring system with electron-withdrawing groups, make it a plausible scaffold for designing kinase inhibitors. For instance, the 4-bromo and 3-nitro groups could be positioned strategically to interact with specific pockets on the kinase active site or allosteric sites, thereby modulating kinase activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 3-(4-bromo-3-nitrophenoxy)propan-1-amine with high precision. Molecular docking studies have suggested that this compound could bind effectively to ATP-binding pockets of various kinases, such as Janus kinases (JAKs), which are implicated in inflammatory diseases. The primary amine at the end of the propyl chain could form hydrogen bonds with key residues in the kinase hinge region, while the aromatic system could stack against hydrophobic residues or engage in π-stacking interactions with other aromatic residues within the active site.

The synthesis of 3-(4-bromo-3-nitrophenoxy)propan-1-amine involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available 4-bromonitrobenzene, nucleophilic substitution reactions can introduce the phenoxy group at position 2 or 6 (depending on reaction conditions), followed by selective reduction or functionalization of the propyl chain to introduce the amine functionality. Advances in catalytic methods have made it possible to achieve these transformations with high selectivity and yield, reducing unwanted side reactions.

The pharmacological profile of 3-(4-bromo-3-nitrophenoxy)propan-1-amine is still under investigation, but preliminary studies suggest promising activities. In vitro assays have indicated potential inhibitory effects against certain kinases and other enzymes involved in disease pathways. For example, early data suggest that this compound may exhibit inhibitory activity against JAK2, which is overexpressed in conditions like myeloproliferative neoplasms. These findings are particularly intriguing given that JAK inhibitors are already approved for clinical use in treating certain inflammatory disorders.

The chemical stability of 3-(4-bromo-3-nitrophenoxy)propan-1-amine is another critical factor that must be considered during its development and application. The presence of both bromo and nitro groups necessitates careful handling under controlled conditions to prevent degradation or unwanted side reactions. However, recent improvements in synthetic methodologies have enhanced our ability to stabilize such compounds during storage and transport. For instance, protective group strategies can be employed to shield reactive functionalities until they are needed for subsequent transformations.

In conclusion, 3-(4-bromo-3-nitrophenoxy)propan-1-amines (CAS No: 222926699) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various disease pathways. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining organic chemistry, computational modeling, and pharmacology, this compound stands as a promising candidate for future drug discovery efforts.